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Compound of Interest

Compound Name: 4-Bromothiophene-2-carbonitrile

Cat. No.: B101668

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the one-pot double Suzuki-
Miyaura cross-coupling of dibromothiophenes. This efficient synthetic strategy allows for the
synthesis of various 2,5-, 2,4-, and 3,4-diarylthiophenes, which are valuable scaffolds in
materials science and drug discovery.

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon
bonds.[1] The one-pot double Suzuki coupling of dibromothiophenes is an efficient process for
creating diarylthiophenes, which are important in both biological and materials science fields.[2]
This approach is advantageous as it avoids the isolation of the intermediate mono-
arylthiophene, thus saving time and resources. The regioselectivity of the coupling is a key
aspect, with studies showing that for substrates like 4,5-dibromothiophene-2-carboxaldehyde,
the initial coupling preferentially occurs at the C5 position.[3]

Applications in Drug Development

Diarylthiophene scaffolds are integral to the development of novel therapeutics. For instance,
certain 3,4-diarylthiophene derivatives have been identified as potent tubulin polymerization
inhibitors. By disrupting microtubule dynamics, these compounds induce mitotic arrest and
subsequent apoptosis in cancer cells.[4] Furthermore, this class of compounds shows promise
in targeting the VEGFR-2 signaling cascade, a critical pathway in angiogenesis, the formation
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of new blood vessels that tumors need to grow.[4] The 2,5-diaryl-3-hexylthiophene derivatives
have also been investigated for their anti-tumor, haemolytic, anti-thrombolytic, and biofilm
inhibition activities.[5]

Generalized Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle
involving a palladium catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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